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Compound of Interest

Compound Name: Sodium thiosulfate

Cat. No.: B1681904

Anhydrous Sodium Thiosulfate: A
Physicochemical Overview

This document provides the fundamental molecular properties of anhydrous sodium
thiosulfate, a compound of significant interest in various scientific and pharmaceutical
applications. The following data has been compiled to serve as a quick reference for
researchers, scientists, and professionals in drug development.

Core Molecular Data

The essential physicochemical characteristics of anhydrous sodium thiosulfate are
summarized in the table below. This information is critical for accurate stoichiometric
calculations, solution preparation, and experimental design.

Parameter Value

Molecular Formula Na2S20s3[1][2][3][4]
Molecular Weight 158.11 g/mol [1][2][4]
CAS Number 7772-98-7[1][2][4][5]

Anhydrous sodium thiosulfate is an inorganic salt that is commercially available as a white,
crystalline powder.[1][3] It is readily soluble in water.[1] The compound is also available in its
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pentahydrate form (Na2S203-5H20), which has a higher molecular weight of 248.18 g/mol due
to the presence of water molecules.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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